Cas no 1600454-55-4 (1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid
• CAS No: 1600454-55-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5190925
• PubChem ID: 14482391
• Update Time: 2025-05-25

1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 4-ethyl-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid

• Inchi： 1S/C13H23NO4/c1-5-9-6-7-14(10(8-9)11(15)16)12(17)18-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： MPUPWISZAQOAGA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC)CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid

1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid (CAS No. 1600454-55-4)

1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid is a compound with the CAS registry number 1600454-55-4, which is widely recognized in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are cyclic amines with a six-membered ring structure. The presence of the tert-butoxy carbonyl group (Boc) and the ethyl substituent on the piperidine ring introduces unique chemical properties, making it a valuable molecule for various applications.

The structure of 1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid is characterized by a piperidine ring with two key substituents: a tert-butoxycarbonyl group at position 1 and an ethyl group at position 4. The carboxylic acid group at position 2 further enhances its functional versatility. This combination of functional groups makes the compound highly reactive and suitable for use as an intermediate in organic synthesis, particularly in peptide synthesis and drug discovery.

Recent studies have highlighted the potential of 1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, including potential drug candidates. The tert-butoxycarbonyl group serves as an excellent protecting group for amino acids during peptide synthesis, ensuring stability and facilitating precise control over reaction pathways.

In addition to its role in peptide synthesis, this compound has been investigated for its ability to act as a chiral auxiliary in asymmetric synthesis. The stereochemistry of the molecule plays a crucial role in determining its reactivity and selectivity, making it a valuable tool for synthesizing enantiomerically enriched compounds. Recent advancements in asymmetric catalysis have further underscored the importance of such chiral intermediates in modern drug development.

The physical and chemical properties of 1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid have been extensively studied to optimize its use in various synthetic processes. Its solubility, stability under different conditions, and reactivity with common reagents are well-documented, providing researchers with a comprehensive understanding of its behavior in different chemical environments.

Moreover, computational studies have been conducted to predict the biological activity of this compound and its derivatives. These studies employ molecular docking simulations and quantum mechanical calculations to assess potential interactions with target proteins, paving the way for rational drug design strategies.

In conclusion, 1-(tert-butoxy)carbonyl-4-ethylpiperidine-2-carboxylic acid (CAS No. 1600454-55-4) is a versatile compound with significant applications in organic synthesis and medicinal chemistry. Its unique structure, combined with recent advancements in chemical research, positions it as an essential intermediate for developing innovative therapeutic agents and advanced materials.